Cas no 40601-45-4 (Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester)

Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester structure
40601-45-4 structure
Product Name:Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester
CAS No:40601-45-4
MF:C14H21O4P
MW:284.287905454636
CID:327031
PubChem ID:580740
Update Time:2025-04-19

Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester
    • Diethyl-(2-oxo-4-phenylbutyl)phosphonate, 98
    • (3-Phenylpropionyl)-methanphosphonsaeure-diaethylester
    • AC1LBDDO
    • AG-F-44130
    • CTK4I3411
    • Diethyl 2-oxo-4-phenylbutylphosphonate
    • OR10726
    • Phosphonicacid, (2-oxo-4-phenylbutyl)-, diethyl ester (9CI)
    • 40601-45-4
    • AKOS017343387
    • Diethyl-(2-oxo-4-phenylbutyl)phosphonate,98 %
    • Diethyl (2-oxo-4-phenylbutyl)phosphonate
    • OPUBZGIAZKLPDK-UHFFFAOYSA-N
    • 1-diethoxyphosphoryl-4-phenylbutan-2-one
    • DTXSID70342323
    • Inchi: 1S/C14H21O4P/c1-3-17-19(16,18-4-2)12-14(15)11-10-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3
    • InChI Key: OPUBZGIAZKLPDK-UHFFFAOYSA-N
    • SMILES: P(CC(CCC1C=CC=CC=1)=O)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 284.11774614g/mol
  • Monoisotopic Mass: 284.11774614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Phosphonic acid,P-(2-oxo-4-phenylbutyl)-, diethyl ester Related Literature

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